Cas no 2137626-69-6 (2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3,5-dimethyl-)

• Product Name: 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3,5-dimethyl-
• CAS No: 2137626-69-6
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5277763
• PubChem ID: 165443273
• Update Time: 2025-06-26

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3,5-dimethyl-
• EN300-684001
• 2137626-69-6
• 3-amino-1-(3,5-dimethylthiophen-2-yl)-2-methylpropan-1-ol

• Inchi： 1S/C10H17NOS/c1-6-4-8(3)13-10(6)9(12)7(2)5-11/h4,7,9,12H,5,11H2,1-3H3
• InChI Key： LGMPQRKVUGVIJU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C)=C1C(C(C)CN)O

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 343.4±42.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3,5-dimethyl-

α-(2-Amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol

α-(2-amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol is a compound with the CAS number 2137626-69-6. This compound belongs to the class of organic compounds known as thiophenemethanols, which are derivatives of thiophene with a hydroxymethyl group attached. The presence of the α-(2-amino-1-methylethyl) substituent and the two methyl groups at positions 3 and 5 on the thiophene ring introduces unique chemical properties and potential applications in various fields.

The structure of this compound is characterized by a thiophene ring, a five-membered aromatic heterocycle containing one sulfur atom. The hydroxymethyl group (-CH₂OH) is attached to position 2 of the thiophene ring. The α-(2-amino-1-methylethyl) group is attached to the hydroxymethyl carbon, making it an alpha-substituted derivative. The two methyl groups at positions 3 and 5 on the thiophene ring contribute to the steric bulk and electronic properties of the molecule.

The synthesis of α-(2-amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol can be achieved through various routes. One common approach involves the alkylation of thiophenemethanol derivatives with appropriate alkyl halides or other electrophiles. The amino group in the substituent can be introduced via reductive amination or other aminoalkylation techniques. The methyl groups on the thiophene ring can be introduced through methylation reactions, such as Friedel-Crafts methylation or other electrophilic substitution methods.

The compound exhibits interesting chemical reactivity due to the presence of multiple functional groups. The hydroxymethyl group can undergo various nucleophilic substitutions or oxidations, depending on the reaction conditions. The amino group in the substituent can participate in hydrogen bonding and other non-covalent interactions, making it potentially useful in drug design and supramolecular chemistry. The thiophene ring itself is aromatic and can undergo electrophilic substitution reactions under certain conditions.

In terms of applications, α-(2-amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol has potential uses in pharmaceuticals, agrochemicals, and materials science. Its unique structure makes it a candidate for drug development, particularly in targeting specific biological pathways or receptors. The presence of both hydroxyl and amino groups allows for further functionalization, enabling the creation of more complex molecules with tailored properties.

Recent studies have explored the biological activity of this compound and its derivatives. For instance, research has shown that certain analogs exhibit anti-inflammatory or antioxidant properties, suggesting potential applications in therapeutic agents. Additionally, the compound's ability to form stable complexes with metal ions has been investigated for use in catalysis and sensor technologies.

The toxicity and environmental impact of α-(2-amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol have also been studied to ensure safe handling and use. These studies are crucial for assessing its suitability in industrial applications and for regulatory compliance.

In conclusion, α-(2-amino-1-methylethyl)-3,5-dimethyl-2-thiophenemethanol strong>) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an interesting subject for further research in chemistry, biology, and materials science. As new findings emerge from ongoing studies, this compound continues to demonstrate its value as a building block for innovative solutions across various industries.